N-(4-chloro-1,3-benzothiazol-7-yl)-2-(4-chlorophenoxy)acetamide

• IUPAC Name: N-(4-chloro-1,3-benzothiazol-7-yl)-2-(4-chlorophenoxy)acetamide
• InChI: InChI=1S/C15H10Cl2N2O2S/c16-9-1-3-10(4-2-9)21-7-13(20)19-12-6-5-11(17)14-15(12)22-8-18-14/h1-6,8H,7H2,(H,19,20)
• InChI Key: KVXVANDIKDBYQZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OCC(=O)NC2=C3C(=C(C=C2)Cl)N=CS3)Cl
• Molecular Formula: C15H10Cl2N2O2S
• Molecular Weight: 353.2 g/mol

Description

N-(4-chloro-1,3-benzothiazol-7-yl)-2-(4-chlorophenoxy)acetamide, also known as CBA, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.

Scientific Research Applications

Anticancer Applications

Compounds bearing the benzothiazole moiety, similar to N-(4-chloro-1,3-benzothiazol-7-yl)-2-(4-chlorophenoxy)acetamide, have been synthesized and evaluated for their potential antitumor activities. For example, derivatives of 2-(4-aminophenyl)benzothiazole have shown considerable anticancer activity against a variety of cancer cell lines, indicating the significance of the benzothiazole structure in pharmacological research related to cancer treatment (Yurttaş, Tay, & Demirayak, 2015).

Anti-inflammatory and Analgesic Activities

Some acetamide derivatives, including those with benzothiazole components, have been synthesized and investigated for their potential analgesic and anti-inflammatory properties. These studies involve evaluating the compounds' effectiveness in reducing pain and inflammation, showcasing their potential in developing new therapeutic agents (Kaplancıklı, Altıntop, Turan-Zitouni, Ozdemir, & Can, 2012).

Antimicrobial Activities

Research on benzothiazole derivatives also extends to their antimicrobial efficacy. Compounds synthesized from benzothiazole acetamides have been screened for their activities against various pathogenic bacteria and fungi. The findings suggest that these compounds possess significant antimicrobial properties, which could be utilized in developing new antimicrobial agents (Mokhtari & Pourabdollah, 2013).

Applications in Dye-Sensitized Solar Cells (DSSCs)

Benzothiazole derivatives have also been studied for their potential applications in renewable energy, particularly in dye-sensitized solar cells. Spectroscopic and quantum mechanical studies of benzothiazolinone acetamide analogs have shown good light harvesting efficiency and free energy of electron injection, indicating their suitability as photosensitizers in DSSCs (Mary et al., 2020).